(S,E)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)oct-6-enoic acid

• Molecular Formula: C23H25NO4
• Molecular Weight: 379.4 g/mol
• IUPAC Name: (E,2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)oct-6-enoic acid
• InChI: InChI=1S/C23H25NO4/c1-2-3-4-5-14-21(22(25)26)24-23(27)28-15-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h2-3,6-13,20-21H,4-5,14-15H2,1H3,(H,24,27)(H,25,26)/b3-2+/t21-/m0/s1
• InChI Key: IAEKCQMADSWSAP-ATKOVBFVSA-N
• Isomeric SMILES: C/C=C/CCC[C@@H](C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Canonical SMILES: CC=CCCCC(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13

Description

(S,E)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)oct-6-enoic acid is a synthetic organic compound characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group. This compound is often used in peptide synthesis due to its ability to protect amino groups during chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S,E)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)oct-6-enoic acid typically involves multiple steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 9H-fluorene and oct-6-enoic acid.

Fmoc Protection: The amino group is protected using the Fmoc group. This is achieved by reacting the amine with Fmoc chloride in the